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molecular formula C5H8N2OS B174819 2-Amino-5-(2-hydroxyethyl)thiazole CAS No. 105773-93-1

2-Amino-5-(2-hydroxyethyl)thiazole

Cat. No. B174819
CAS RN: 105773-93-1
M. Wt: 144.2 g/mol
InChI Key: QXZROQLPDVYROK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04935424

Procedure details

To an ice cold suspension of 118.2 g of N-bromosuccinimide in 750 ml of water under a nitrogen atmosphere is added dropwise 75 ml of 2,3-dihydrofuran. The resulting solution is stirred at 0° C. for one hour. Thiourea, 50.5 g, is added and the solution refluxed under a nitrogen atmosphere overnight. The acidic solution is continuously extracted with ethyl acetate for 24 hours The ethyl acetate extract contains mostly succinimide. The aqueous phase is basified with concentrated ammonium hydroxide to a pH of 10-11 and continuously extracted with ethyl acetate for 72 hours. The ethyl acetate extract is cooled and acidified with ethereal hydrogen chloride. The hydrochloride salt oils out of solution and is crystallized from an ethanol-acetonitrile mixture to give 60.1 g of 2-amino-5-thiazoleethanol as the monohydrochloride salt; mp 125°-127° C. (lit. (a) mp 126°-127° C.) lit. (a) Farmaco. Ed. Sci., Vol. 41, pages 483-498 (1986).
[Compound]
Name
ice
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
N-bromosuccinimide
Quantity
118.2 g
Type
reactant
Reaction Step One
Name
water
Quantity
750 mL
Type
solvent
Reaction Step One
Name
2,3-dihydrofuran
Quantity
75 mL
Type
reactant
Reaction Step Two
Name
Thiourea
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
2-amino-5-thiazoleethanol

Identifiers

REACTION_CXSMILES
Br[N:2]1[C:6](=O)[CH2:5][CH2:4][C:3]1=[O:8].O1C=CCC1.[NH2:14][C:15](N)=[S:16]>O>[NH2:14][C:15]1[S:16][C:5]([CH2:4][CH2:3][OH:8])=[CH:6][N:2]=1

Inputs

Step One
[Compound]
Name
ice
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
N-bromosuccinimide
Quantity
118.2 g
Type
reactant
Smiles
BrN1C(CCC1=O)=O
Name
water
Quantity
750 mL
Type
solvent
Smiles
O
Step Two
Name
2,3-dihydrofuran
Quantity
75 mL
Type
reactant
Smiles
O1CCC=C1
Step Three
Name
Thiourea
Quantity
0 (± 1) mol
Type
reactant
Smiles
NC(=S)N

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
0 °C
Stirring
Type
CUSTOM
Details
The resulting solution is stirred at 0° C. for one hour
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
the solution refluxed under a nitrogen atmosphere overnight
Duration
8 (± 8) h
EXTRACTION
Type
EXTRACTION
Details
The acidic solution is continuously extracted with ethyl acetate for 24 hours The ethyl acetate
Duration
24 h
EXTRACTION
Type
EXTRACTION
Details
extract
EXTRACTION
Type
EXTRACTION
Details
continuously extracted with ethyl acetate for 72 hours
Duration
72 h
EXTRACTION
Type
EXTRACTION
Details
The ethyl acetate extract
TEMPERATURE
Type
TEMPERATURE
Details
is cooled
CUSTOM
Type
CUSTOM
Details
The hydrochloride salt oils out of solution and is crystallized from an ethanol-acetonitrile mixture

Outcomes

Product
Details
Reaction Time
 1 h
Name
2-amino-5-thiazoleethanol
Type
product
Smiles
NC=1SC(=CN1)CCO
Measurements
Type Value Analysis
AMOUNT: MASS 60.1 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.